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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylamine (CH₃NH₂) is a fundamental primary amine and a versatile building block in

organic synthesis, widely utilized in the pharmaceutical and chemical industries.[1] Its utility in

the production of pharmaceuticals, pesticides, solvents, and surfactants underscores the

importance of accurately prepared solutions.[1] These application notes provide detailed

protocols for the preparation of methylamine solutions of specific concentrations from common

starting materials, ensuring accuracy, safety, and reproducibility in research and development

settings.

Safety Precautions
Methylamine is a flammable, corrosive, and toxic substance that requires strict safety

protocols.[2][3][4][5][6][7]

Handling: Always handle methylamine and its solutions in a well-ventilated chemical fume

hood.[3][5] Avoid inhalation of vapors or mist.[2][3] Prevent contact with skin, eyes, and

clothing by wearing appropriate personal protective equipment (PPE), including chemical-

resistant gloves (inspect before use), tightly fitting safety goggles, a face shield, and a lab

coat or chemical-resistant suit.[2][5]
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Fire Safety: Methylamine is highly flammable.[4][5][7] Keep it away from heat, sparks, open

flames, and other ignition sources.[2][4][5][6] Use spark-proof tools and explosion-proof

equipment.[4] Ground and bond containers when transferring material to prevent static

discharge.[4] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide as extinguishing agents.[2][6]

Storage: Store methylamine solutions in a cool, dry, and well-ventilated area in tightly

sealed containers.[2][3][4] Opened containers must be carefully resealed and kept upright to

prevent leakage.[2] Store away from incompatible materials such as acids, oxidizing agents,

aluminum, copper, tin, zinc, and their alloys.[4]

Spills and Disposal: In case of a spill, evacuate the area and remove all ignition sources.[4]

[6] Absorb the spill with a non-combustible material like sand, earth, or vermiculite.[4][6]

Dispose of methylamine waste and contaminated materials as hazardous waste according

to local, state, and federal regulations.[2][3]

Data Presentation
Physical and Chemical Properties

Property Value Reference

Molar Mass 31.06 g/mol [7]

Boiling Point -6.3 °C [8]

Melting Point -93 °C [8]

Appearance Colorless gas or liquid [9]

Odor Fish-like or ammonia-like [9]

Solubility in Water Highly soluble [9]

Commercially Available Methylamine Solutions

Methodological & Application
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Solution Typical Concentration Solvent

Aqueous Methylamine 40% (w/w) Water

Methylamine in Ethanol 33% (w/w) Ethanol

Methylamine in THF 2.0 M Tetrahydrofuran

Experimental Protocols
Protocol 1: Preparation of a 2.0 M Aqueous Methylamine
Solution from a 40% (w/w) Stock Solution
This protocol details the dilution of a concentrated aqueous methylamine stock solution to a

desired molarity.

Materials:

40% (w/w) aqueous methylamine solution

Deionized water

Volumetric flasks and pipettes

Graduated cylinders

Beakers

Stir bar and magnetic stir plate

Fume hood

Appropriate PPE

Procedure:

Determine the Molarity of the Stock Solution:

The density of a 40% (w/w) methylamine solution is approximately 0.89 g/mL.
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Calculate the mass of methylamine in 1 L of the stock solution:

Mass of solution = 1000 mL * 0.89 g/mL = 890 g

Mass of methylamine = 890 g * 0.40 = 356 g

Calculate the molarity of the stock solution:

Molarity = (Mass of methylamine / Molar mass of methylamine) / Volume of solution in

L

Molarity = (356 g / 31.06 g/mol ) / 1 L = 11.46 M

Calculate the Required Volume of Stock Solution:

Use the dilution formula: M₁V₁ = M₂V₂

M₁ = Molarity of the stock solution (11.46 M)

V₁ = Volume of the stock solution to be determined

M₂ = Desired final molarity (2.0 M)

V₂ = Desired final volume (e.g., 100 mL or 0.1 L)

V₁ = (M₂V₂) / M₁ = (2.0 M * 0.1 L) / 11.46 M = 0.0175 L or 17.5 mL

Preparation:

In a chemical fume hood, carefully measure 17.5 mL of the 40% (w/w) methylamine stock

solution using a graduated cylinder or pipette.

Transfer the measured stock solution into a 100 mL volumetric flask containing a small

amount of deionized water and a stir bar.

Add deionized water to the volumetric flask, bringing the volume close to the 100 mL mark.

Stir the solution on a magnetic stir plate until it is homogeneous.
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Carefully add deionized water dropwise until the bottom of the meniscus reaches the 100

mL calibration mark.

Cap the flask and invert it several times to ensure thorough mixing.

Label the flask with the solution name (2.0 M Aqueous Methylamine), concentration, date,

and your initials.

Protocol 2: Preparation of a 2.0 M Methylamine Solution
in Ethanol from Methylamine Hydrochloride
This protocol describes the generation of freebase methylamine from its hydrochloride salt

and its subsequent dissolution in ethanol.

Materials:

Methylamine hydrochloride (CH₃NH₃Cl)

Sodium hydroxide (NaOH)

Anhydrous ethanol

Deionized water

Round-bottom flask

Dropping funnel

Condenser

Gas inlet tube

Drying tube (filled with calcium oxide or potassium hydroxide)

Receiving flask (chilled in an ice bath)

Heating mantle
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Magnetic stir plate and stir bar

Fume hood

Appropriate PPE

Procedure:

Calculate Required Masses:

To prepare 100 mL (0.1 L) of a 2.0 M solution, you need 0.2 moles of methylamine.

Mass of CH₃NH₃Cl = 0.2 mol * 67.52 g/mol = 13.5 g

A slight excess of NaOH is recommended (e.g., 1.1 equivalents).

Mass of NaOH = 0.2 mol * 1.1 * 40.00 g/mol = 8.8 g

Setup of Apparatus:

Assemble the reaction apparatus in a fume hood. Place the round-bottom flask on the

heating mantle with a stir bar inside. Attach the dropping funnel and the condenser.

Connect the top of the condenser to a drying tube, which is then connected via tubing to a

gas inlet tube. The gas inlet tube should extend below the surface of the anhydrous

ethanol in the receiving flask, which is placed in an ice bath.

Generation and Dissolution of Methylamine:

Add the calculated mass of methylamine hydrochloride (13.5 g) to the round-bottom flask.

Dissolve the calculated mass of sodium hydroxide (8.8 g) in a minimal amount of

deionized water and add this solution to the dropping funnel.

Measure 100 mL of anhydrous ethanol into the receiving flask and place it in the ice bath.

Slowly add the NaOH solution from the dropping funnel to the round-bottom flask

containing the methylamine hydrochloride.
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Gently heat the reaction mixture while stirring to facilitate the release of methylamine gas.

The generated methylamine gas will pass through the condenser (to remove any water

vapor), the drying tube, and then bubble into the chilled ethanol in the receiving flask.

Continue the process until the gas evolution ceases.

Finalization:

Once the reaction is complete, turn off the heat and allow the apparatus to cool.

The receiving flask now contains a solution of methylamine in ethanol.

To confirm the concentration, titration with a standardized acid (e.g., HCl) is

recommended.

Store the prepared solution in a tightly sealed container in a cool, well-ventilated area.

Label the container appropriately.
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Workflow for Preparing a Diluted Methylamine Solution

Preparation Steps

Safety Precautions

Start with Concentrated
Methylamine Stock Solution (e.g., 40% w/w)

Calculate Required Volume
of Stock Solution (M1V1 = M2V2)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Work in a Fume Hood

Measure Calculated Volume
of Stock Solution

Dilute with Solvent
(e.g., Deionized Water) in a Volumetric Flask

Mix Thoroughly to Ensure
Homogeneity

Obtain Final Diluted
Methylamine Solution

Click to download full resolution via product page

Caption: Workflow for Diluting Concentrated Methylamine.
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Workflow for Preparing Methylamine Solution from its Hydrochloride Salt

Gas Generation

Solution Preparation

Critical Safety

Start with Methylamine
Hydrochloride Salt (CH3NH3Cl)

React with a Strong Base
(e.g., NaOH) in a Flask

Perform Entire Procedure
in a Fume Hood

Gently Heat the Mixture
to Liberate Methylamine Gas

Pass the Gas Through
a Drying Agent

Bubble the Dry Gas into a
Chilled Anhydrous Solvent (e.g., Ethanol)

Transfer Gas

Titrate to Confirm
Final Concentration

Use Ice Bath for
Receiving Flask

Obtain Final Methylamine
Solution in Organic Solvent

Click to download full resolution via product page

Caption: Preparation from Methylamine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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